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Cat. No.: B140095 Get Quote

Introduction
Butyltrimethylammonium chloride, a quaternary ammonium compound (QAC), is a versatile

molecule with significant utility across various scientific disciplines, including organic synthesis,

materials science, and pharmaceutical development.[1][2] This guide provides a

comprehensive technical overview of its molecular structure, physicochemical properties, and

analytical characterization. It is intended for researchers, scientists, and drug development

professionals who require a deep, practical understanding of this compound.

The defining feature of butyltrimethylammonium chloride is its quaternary ammonium cation,

which consists of a central nitrogen atom covalently bonded to four alkyl groups: one butyl

group and three methyl groups.[1][3] This structure imparts a permanent positive charge,

making it a cationic surfactant and phase-transfer catalyst.[1][3] The accompanying chloride

anion balances this charge. This unique architecture is the foundation of its diverse

applications.

Molecular Structure and Properties
The molecular integrity and purity of butyltrimethylammonium chloride are paramount for its

effective application. A thorough understanding of its structure and physicochemical properties

is therefore essential for any researcher utilizing this compound.
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Identifier Value Source

Chemical Name
N,N,N-Trimethylbutan-1-

aminium chloride
[4]

Synonyms

Butyltrimethylammonium

chloride,

Trimethylbutylammonium

chloride

[4][5]

CAS Number 14251-72-0 [3][4][6][7]

Molecular Formula C₇H₁₈ClN [3][5][6]

Canonical SMILES CCCC(C)C.[Cl-] [4][5][7]

InChI Key
CBQJSKKFNMDLON-

SNVBAGLBSA-N
[6]

Physicochemical Properties
Property Value Source

Molecular Weight 151.68 g/mol [3][4][5][6][7]

Exact Mass 151.1127773 Da [4][5]

Appearance

White to off-white solid; can

also appear as a colorless to

pale yellow liquid

[1][3][8]

Melting Point 225-230 °C (Decomposition) [4][8]

Solubility Soluble in water and methanol [3][4][8]

Storage Temperature
Room temperature, under an

inert atmosphere
[3][4][8]

Molecular Structure Visualization
The three-dimensional arrangement of atoms in butyltrimethylammonium chloride is

fundamental to its chemical behavior. The central quaternary nitrogen atom, with its tetrahedral
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geometry, is the locus of the molecule's positive charge and its primary site of interaction.

Caption: 2D representation of Butyltrimethylammonium chloride.

Synthesis and Manufacturing
The synthesis of butyltrimethylammonium chloride is typically achieved through the

quaternization of trimethylamine with a butyl halide, most commonly n-butyl chloride. This

reaction, a classic example of a Menshutkin reaction, involves the nucleophilic attack of the

amine on the alkyl halide.

Synthetic Pathway

Trimethylamine
(C₃H₉N)

+

n-Butyl Chloride
(C₄H₉Cl)

Butyltrimethylammonium Chloride
(C₇H₁₈ClN)

Solvent
(e.g., Toluene)

Heat (Reflux)

Menshutkin Reaction

Click to download full resolution via product page

Caption: Synthesis of Butyltrimethylammonium chloride.

Experimental Protocol: Synthesis of
Butyltrimethylammonium Chloride
This protocol is a generalized procedure based on established chemical principles for the

synthesis of quaternary ammonium salts.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve trimethylamine in an appropriate solvent such as toluene.
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Addition of Alkyl Halide: Slowly add n-butyl chloride to the stirred solution at room

temperature. An exothermic reaction may be observed.

Reaction Conditions: Heat the reaction mixture to reflux and maintain for a specified period,

typically several hours, to ensure complete reaction. The progress of the reaction can be

monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography

(GC).

Product Isolation: Upon completion, cool the reaction mixture. The product, being a salt, will

often precipitate out of the non-polar solvent. The solid product can be collected by filtration.

Purification: The crude product may be purified by recrystallization from a suitable solvent

system, such as acetonitrile or ethyl acetate, to yield a white crystalline solid.

Drying: Dry the purified product under vacuum to remove any residual solvent.

Analytical Characterization and Quality Control
Rigorous analytical testing is crucial to confirm the identity, purity, and quality of

butyltrimethylammonium chloride. A combination of spectroscopic and chromatographic

techniques is typically employed.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

elucidating the molecular structure.

¹H NMR: The proton NMR spectrum will show characteristic signals for the three

equivalent methyl groups and the distinct protons of the butyl chain.

¹³C NMR: The carbon NMR spectrum will display unique resonances for each carbon atom

in the molecule, confirming the carbon skeleton.[9]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of C-H and

C-N bonds, which are characteristic of the compound's structure.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the butyltrimethylammonium cation.
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Chromatographic and Other Analytical Methods
Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique is used for the

separation, identification, and quantification of quaternary ammonium compounds.[10][11]

Titration: Titration methods, such as precipitation titration with an anionic surfactant like

sodium dodecyl sulfate (SDS), can be used to determine the concentration of the cationic

quaternary ammonium salt.[12]

Analytical Workflow

Synthesis & Purification

Structural Characterization

Purity & Quantification

Final Product

Synthesized Product

¹H and ¹³C NMR FTIR Spectroscopy Mass Spectrometry
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Caption: Analytical workflow for Butyltrimethylammonium chloride.

Applications in Research and Development
The unique properties of butyltrimethylammonium chloride make it a valuable tool in various

research and industrial applications.

Phase-Transfer Catalyst: It facilitates the transfer of reactants between immiscible phases

(e.g., aqueous and organic), thereby accelerating reaction rates and improving yields in

organic synthesis.[3]

Surfactant and Emulsifier: Its amphiphilic nature allows it to reduce surface tension, making it

useful as a surfactant in various formulations.[3]

Antistatic Agent: It is used as an antistatic agent in the surface application on polymers.[4][6]

[8]

Electrolyte: In electrochemical applications, it can serve as a supporting electrolyte, enabling

the flow of ions.[3]

Biomedical and Pharmaceutical Research: Quaternary ammonium compounds, in general,

are investigated for their antimicrobial properties and are used in the formulation of

disinfectants and antiseptics.[2][13][14][15] While specific applications of

butyltrimethylammonium chloride in drug development are less documented than other

QACs, its fundamental properties make it a compound of interest.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

butyltrimethylammonium chloride.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[16][17][18]

Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust or vapors.[16][17]
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Handling: Avoid contact with skin and eyes.[16][17][18] In case of contact, rinse thoroughly

with water.[16][17]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][17] It is

hygroscopic and should be protected from moisture.[17][18]

Disposal: Dispose of the compound and its container in accordance with local, regional, and

national regulations.[19]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.[16][17][18][19]

Conclusion
Butyltrimethylammonium chloride is a quaternary ammonium salt with a well-defined

molecular structure and a range of useful physicochemical properties. Its utility as a phase-

transfer catalyst, surfactant, and antistatic agent is well-established. A thorough understanding

of its synthesis, analytical characterization, and safe handling is essential for its effective and

responsible use in research and development. This guide has provided a comprehensive

technical overview to support scientists and professionals in their work with this versatile

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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